Cas no 1781820-33-4 (3-Amino-4-bromobenzofuran-2-carboxylic acid)

• Product Name: 3-Amino-4-bromobenzofuran-2-carboxylic acid
• CAS No: 1781820-33-4
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 4937689
• Update Time: 2025-07-23

3-Amino-4-bromobenzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-bromobenzofuran-2-carboxylic acid

• Inchi： 1S/C9H6BrNO3/c10-4-2-1-3-5-6(4)7(11)8(14-5)9(12)13/h1-3H,11H2,(H,12,13)
• InChI Key： XIYZEFWDFCIQRF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(=C(C(=O)O)O2)N

Computed Properties

• Exact Mass: 254.95311 g/mol
• Monoisotopic Mass: 254.95311 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 256.05
• XLogP3: 2.7
• Topological Polar Surface Area: 76.5

Additional information on 3-Amino-4-bromobenzofuran-2-carboxylic acid

3-Amino-4-bromobenzofuran-2-carboxylic acid (CAS No. 1781820-33-4): A Key Intermediate in Modern Pharmaceutical Synthesis

3-Amino-4-bromobenzofuran-2-carboxylic acid, identified by its CAS number 1781820-33-4, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its benzofuran core structure functionalized with an amino group at the 3-position and a bromine atom at the 4-position, serves as a crucial building block in the development of various therapeutic agents. Its unique chemical properties make it particularly valuable for constructing complex molecular architectures, enabling the synthesis of novel drugs with enhanced efficacy and reduced side effects.

The significance of 3-amino-4-bromobenzofuran-2-carboxylic acid in medicinal chemistry stems from its ability to undergo a wide range of chemical transformations. The presence of both an amino group and a bromine atom provides multiple sites for functionalization, allowing chemists to tailor the molecule for specific biological targets. For instance, the amino group can be further modified through acylation, alkylation, or coupling reactions, while the bromine atom is amenable to cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many pharmacologically active compounds.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. The development of more efficient and environmentally friendly synthetic routes has made 3-amino-4-bromobenzofuran-2-carboxylic acid more accessible, thereby facilitating its use in large-scale drug production. One notable innovation is the use of transition-metal-catalyzed reactions to streamline the synthesis process. These methods not only improve yield and purity but also reduce the number of synthetic steps required, making the overall process more cost-effective and sustainable.

In the realm of drug discovery, 3-amino-4-bromobenzofuran-2-carboxylic acid has been employed in the development of various therapeutic classes. Its benzofuran scaffold is a common motif in anticancer agents, where it contributes to binding affinity and selectivity for specific biological targets. Additionally, derivatives of this compound have shown promise in treating inflammatory diseases by modulating key signaling pathways. The bromine substituent, in particular, has been exploited to introduce reactive sites that can be selectively modified to enhance drug potency and pharmacokinetic properties.

The role of computational chemistry has also been instrumental in leveraging the potential of 3-amino-4-bromobenzofuran-2-carboxylic acid. Through molecular modeling and virtual screening, researchers can predict how different derivatives will interact with biological targets, thereby accelerating the drug discovery process. This approach has led to the identification of novel lead compounds that are more optimized for therapeutic use. Furthermore, machine learning algorithms have been trained on large datasets containing structural and activity information to predict the properties of new analogs, further enhancing the efficiency of drug development.

Another exciting application of 3-amino-4-bromobenzofuran-2-carboxylic acid is in the field of biodegradable polymers. The benzofuran unit provides a stable backbone that can be incorporated into polymer chains while maintaining flexibility and biodegradability. These polymers have potential uses in drug delivery systems, where controlled release profiles are essential for achieving optimal therapeutic outcomes. The versatility of this compound allows for fine-tuning its properties to meet specific requirements, making it an invaluable asset in materials science.

The future prospects for 3-amino-4-bromobenzofuran-2-carboxylic acid are vast and promising. As research continues to uncover new synthetic strategies and applications, this compound is likely to play an even greater role in pharmaceutical development. The integration of green chemistry principles into its synthesis will further enhance its sustainability, ensuring that it remains a preferred choice for medicinal chemists worldwide.